Cas no 71133-26-1 (4,5-Dimethoxypyrimidine)

• Product Name: 4,5-Dimethoxypyrimidine
• CAS No: 71133-26-1
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 548088
• Update Time: 2025-04-19

4,5-Dimethoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4,5-dimethoxy-
• 4,5-Dimethoxypyrimidine
• Pyrimidine, 4,5-dimethoxy- (9CI)
• 5,6-dime thoxy pyrimidine
• 4,5-DIMETHOXY-PYRIMIDINE
• FCH2909061
• AK340266

• Inchi： 1S/C6H8N2O2/c1-9-5-3-7-4-8-6(5)10-2/h3-4H,1-2H3
• InChI Key： QPVFIUWVJFFMGQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=CN=C1OC

Computed Properties

• Exact Mass: 140.05864
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.7
• Topological Polar Surface Area: 44.2

Experimental Properties

• Boiling Point: 213.8±20.0°C at 760 mmHg
• PSA: 44.24

4,5-Dimethoxypyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers